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Compound of Interest

3-Bromo-4-
Compound Name:
pyridinecarboxaldehyde

Cat. No.: B108003

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical reagents is paramount. This document provides immediate, essential
safety and logistical information for 3-Bromo-4-pyridinecarboxaldehyde, including a detailed
operational plan and disposal guidance.

Chemical Identifier:

Name: 3-Bromo-4-pyridinecarboxaldehyde

CAS Number: 70201-43-3

Molecular Formula: CeH4aBrNO

Molecular Weight: 186.01 g/mol

Hazard Identification and Personal Protective
Equipment (PPE)

3-Bromo-4-pyridinecarboxaldehyde is a hazardous substance that requires careful handling
to mitigate risks. The primary hazards include:

» Acute oral toxicity: Harmful if swallowed.[1]
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Skin irritation: Causes skin irritation.[2]

Eye irritation: Causes serious eye irritation.[1]
Skin sensitization: May cause an allergic skin reaction.[2]

Respiratory irritation: May cause respiratory irritation.

Appropriate Personal Protective Equipment (PPE) is mandatory to ensure user safety. The

following table summarizes the required PPE for handling this compound.

PPE Category

Specification

Eye and Face

Chemical splash goggles or safety glasses with
side-shields meeting EN166 or ANSI Z87.1
standards. A face shield should be worn when

there is a risk of splashing.[3][4]

Hand

Chemical-resistant gloves (e.g., nitrile,
neoprene). Gloves must be inspected before
use and removed carefully to avoid skin

contamination.[2][3]

Respiratory

For nuisance exposures or when dust may be
generated, a NIOSH-approved N95 dust mask

or equivalent respirator is recommended.[5]

Body

Alab coat or long-sleeved clothing is required.
For larger quantities or increased risk of

exposure, impervious clothing should be worn.

[2](3]

Footwear

Closed-toe shoes must be worn in the

laboratory.[4]

Operational Plan for Safe Handling

A systematic approach to handling 3-Bromo-4-pyridinecarboxaldehyde is crucial for

minimizing exposure and ensuring a safe laboratory environment.
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. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[2][3]

Ensure that an eyewash station and safety shower are readily accessible.[6]

Before starting, review the Safety Data Sheet (SDS) for this chemical.

Assemble all necessary equipment and reagents to avoid interruptions during handling.
. Handling the Chemical:

Wear the appropriate PPE as detailed in the table above.

Avoid the formation of dust and aerosols.[1][3]

Use non-sparking tools to prevent ignition sources.[1]

Weigh the solid in a contained manner (e.g., in a fume hood on a disposable weighing
paper).

If making a solution, add the solid slowly to the solvent.
Avoid contact with skin and eyes.[1][3]
Do not eat, drink, or smoke in the handling area.[1]

. In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[2]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing and wash it before reuse. Get medical attention if irritation
persists.[1][2]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[2]
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 Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce
vomiting. Call a physician or poison control center immediately.[2]

Disposal Plan

Proper disposal of 3-Bromo-4-pyridinecarboxaldehyde and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

¢ \Waste Classification: This material should be treated as hazardous waste.

o Container Disposal: Empty containers may retain product residue and should be disposed of
as hazardous waste. Do not reuse empty containers.

e Chemical Waste:

o Collect all waste containing 3-Bromo-4-pyridinecarboxaldehyde in a designated,
properly labeled, and sealed container for halogenated organic waste.[7]

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents, strong acids, and strong bases.[2]

o Dispose of the waste through a licensed hazardous waste disposal facility. Incineration at
a facility equipped with scrubbers to handle hydrogen bromide is a suitable disposal
method.[8]

o For small spills, sweep up the solid material, place it in a suitable container for disposal,
and clean the area with an appropriate solvent.[2]

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling 3-Bromo-4-
pyridinecarboxaldehyde in a laboratory setting.
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Safe Handling Workflow for 3-Bromo-4-pyridinecarboxaldehyde
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Caption: Workflow for handling 3-Bromo-4-pyridinecarboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pyridinecarboxaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
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3-bromo-4-pyridinecarboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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